Cas no 222544-32-3 (1-(4-propylbenzenesulfonyl)piperazine)

• Product Name: 1-(4-propylbenzenesulfonyl)piperazine
• CAS No: 222544-32-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 3107500
• PubChem ID: 2492743
• Update Time: 2025-04-21

1-(4-propylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Propyl-benzenesulfonyl)-piperazine
• 1-(4-propylbenzenesulfonyl)piperazine
• STK466194
• Z57028530
• 1-[(4-propylphenyl)sulfonyl]piperazine
• EN300-10867
• HMS1720G21
• AKOS000117593
• SCHEMBL7077124
• 1-(4-propylphenyl)sulfonylpiperazine
• CHEMBL4544564
• 222544-32-3

• Inchi： 1S/C13H20N2O2S/c1-2-3-12-4-6-13(7-5-12)18(16,17)15-10-8-14-9-11-15/h4-7,14H,2-3,8-11H2,1H3
• InChI Key： UJGNXLDOTDJYGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 268.12454906Da
• Monoisotopic Mass: 268.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų